Methyl 2-((5-(1-(thiophen-2-yl)cyclopentanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)propanoate
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Description
Methyl 2-((5-(1-(thiophen-2-yl)cyclopentanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)propanoate is a useful research compound. Its molecular formula is C16H19N3O3S3 and its molecular weight is 397.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
A study by Gomha et al. (2017) focused on synthesizing novel thiazole and 1,3,4-thiadiazole derivatives and evaluating their anticancer activities. The study found that some of these compounds exhibited significant anticancer activity against Hepatocellular carcinoma cell lines (HepG-2), highlighting the potential of thiadiazole derivatives in cancer treatment research (Gomha et al., 2017).
Herbicidal Activity
Research by Wang et al. (2004) synthesized 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, demonstrating significant herbicidal activities and providing a new class of herbicides with potential for agricultural applications (Wang et al., 2004).
Synthesis and Evaluation of Benzothiazole Derivatives
Cabrera-Pérez et al. (2016) synthesized benzothiazole-isothiourea derivatives and evaluated their antioxidant activity. One of the compounds showed high scavenging activity, suggesting the potential of benzothiazole derivatives in developing antioxidants (Cabrera-Pérez et al., 2016).
Antihypertensive Activity
A study by Abdel-Wahab et al. (2008) explored the synthesis of thiazolylcarbamoyl derivatives and their potential as antihypertensive agents. This research contributes to understanding the structural features important for the vasodilatory activity of thiazole derivatives (Abdel-Wahab et al., 2008).
properties
IUPAC Name |
methyl 2-[[5-[(1-thiophen-2-ylcyclopentanecarbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]propanoate |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C16H19N3O3S3/c1-10(12(20)22-2)24-15-19-18-14(25-15)17-13(21)16(7-3-4-8-16)11-6-5-9-23-11/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,17,18,21) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGYNXLJSDGZMML-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)SC1=NN=C(S1)NC(=O)C2(CCCC2)C3=CC=CS3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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